2-Methyl-8-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-1,8-naphthyridine-3-carboxylic acid

• IUPAC Name: 2-methyl-8-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C15H20N2O4/c1-9-11(13(18)19)8-10-6-5-7-17(12(10)16-9)14(20)21-15(2,3)4/h8H,5-7H2,1-4H3,(H,18,19)
• InChI Key: ZOCRRIZBFOKDKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2CCCN(C2=N1)C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• CAS No.: 2445785-70-4

Description

2-Methyl-8-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-5H-1,8-naphthyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.335. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Atmospheric Chemistry and Environmental Impact

Research on dicarboxylic acids and related compounds has shown their presence and behavior in the urban aerosol samples collected from the Hong Kong roadside atmosphere. The study by Ho et al. (2006) highlighted the higher concentrations of total dicarboxylic acids, ketocarboxylic acids, and α-dicarbonyls in winter compared to summer. This research is crucial for understanding the environmental and health impacts of these compounds in urban atmospheres Ho et al., 2006.

Synthesis and Spectroscopic Properties

Perillo et al. (2009) synthesized series of polyfunctionally substituted naphthyridines, analyzing their spectroscopic properties and potential pharmacological activity. This work underscores the versatility of naphthyridine derivatives in synthesizing compounds with potential biological applications Perillo et al., 2009.

Catalytic and Chemical Properties

Szymański et al. (2002) explored the effect of thermal decomposition of surface oxygen species on the chemical and catalytic properties of oxidized activated carbon. The study provides insight into how modifications at the molecular level can influence the broader physical and chemical properties of materials, relevant for environmental and industrial applications Szymański et al., 2002.

Supramolecular Chemistry

Reger et al. (2015) discussed the synthesis of cesium complexes with naphthalimide substituted carboxylate ligands, showcasing unusual geometries and extensive cation-π interactions. This research contributes to the field of supramolecular chemistry, offering insights into the design of novel materials with specific electronic and structural properties Reger et al., 2015.

Analytical Chemistry

Morita and Konishi (2002) developed selective and sensitive derivatization reagents for carboxylic acids by high-performance liquid chromatography (HPLC) with electrogenerated chemiluminescence detection. Their work highlights the importance of analytical methods in quantifying and understanding the behavior of complex organic compounds Morita & Konishi, 2002.